Cas no 29220-93-7 (Trioctadecyl benzene-1,2,4-tricarboxylate)

• Product Name: Trioctadecyl benzene-1,2,4-tricarboxylate
• CAS No: 29220-93-7
• MF: C₆₃H₁₁₄O₆
• MW: 967.575681209564
• CID: 1091917
• PubChem ID: 13314148
• Update Time: 2025-10-11

Trioctadecyl benzene-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• Trioctadecyl benzene-1,2,4-tricarboxylate
• DTXSID70536467
• Benzene-1,2,4-tricarboxylic acid=Trioctadecyl
• SCHEMBL827986
• 29220-93-7
• Trioctadecylbenzene-1,2,4-tricarboxylate

• MDL： MFCD22575191
• Inchi： 1S/C63H114O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-54-67-61(64)58-52-53-59(62(65)68-55-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)60(57-58)63(66)69-56-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h52-53,57H,4-51,54-56H2,1-3H3
• InChI Key： UCCYOMWTNBHGGY-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1C(=O)OCCCCCCCCCCCCCCCCCC)C(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 966.86154135g/mol
• Monoisotopic Mass: 966.86154135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 69
• Rotatable Bond Count: 57
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Trioctadecyl benzene-1,2,4-tricarboxylate

Trioctadecyl Benzene-1,2,4-Tricarboxylate (CAS No. 29220-93-7): An Overview of Its Properties and Applications

Trioctadecyl benzene-1,2,4-tricarboxylate (CAS No. 29220-93-7) is a complex organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its long alkyl chains and a tricarboxylate functional group, which contribute to its stability and reactivity in different environments.

The molecular structure of Trioctadecyl benzene-1,2,4-tricarboxylate consists of a benzene ring substituted with three carboxylic acid groups, each of which is esterified with an octadecyl (C18) chain. This configuration imparts several desirable properties to the compound, including high thermal stability, low volatility, and excellent solubility in non-polar solvents. These characteristics make it a valuable material for use in lubricants, coatings, and other industrial applications.

Recent research has focused on the potential of Trioctadecyl benzene-1,2,4-tricarboxylate in the development of advanced materials. For instance, studies have shown that this compound can be used as a plasticizer in polymer formulations, enhancing the flexibility and processability of the final product. Additionally, its ability to form stable dispersions in non-polar media has led to its application in the formulation of high-performance coatings and adhesives.

In the field of pharmaceuticals, Trioctadecyl benzene-1,2,4-tricarboxylate has been explored for its potential as a drug delivery vehicle. Its long alkyl chains can interact with biological membranes, facilitating the transport of hydrophobic drugs across cell membranes. This property has been leveraged in the development of targeted drug delivery systems, where the compound serves as a carrier to enhance the bioavailability and efficacy of therapeutic agents.

Environmental considerations are also an important aspect of the use of Trioctadecyl benzene-1,2,4-tricarboxylate. Studies have shown that this compound exhibits low toxicity and biodegradability under certain conditions. However, further research is needed to fully understand its environmental impact and ensure its safe use in various applications.

The synthesis of Trioctadecyl benzene-1,2,4-tricarboxylate typically involves the esterification of benzene-1,2,4-tricarboxylic acid with octadecanol. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity levels. The resulting product is a white crystalline solid that can be easily purified by recrystallization or column chromatography.

In terms of safety and handling, Trioctadecyl benzene-1,2,4-tricarboxylate should be stored in a cool, dry place away from sources of heat or ignition. It is recommended to handle this compound using appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow best practices for chemical safety.

The market demand for Trioctadecyl benzene-1,2,4-tricarboxylate is expected to grow in the coming years due to its versatile applications and favorable properties. Key drivers include advancements in materials science and increasing demand for high-performance lubricants and coatings in industries such as automotive and aerospace.

In conclusion, Trioctadecyl benzene-1,2,4-tricarboxylate (CAS No. 29220-93-7) is a multifunctional compound with a wide range of applications. Its unique chemical structure and properties make it an attractive material for use in various industries. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry and materials science.